Cas no 1416348-71-4 (2-(5-Amino-3-pyridin-4-yl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one)
2-(5-Amino-3-pyridin-4-yl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
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- 2-(5-Amino-3-pyridin-4-yl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one
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- Inchi: 1S/C13H12N6O/c1-8-6-12(20)17-13(16-8)19-11(14)7-10(18-19)9-2-4-15-5-3-9/h2-7H,14H2,1H3,(H,16,17,20)
- InChI Key: GEAXUEJHAFDSPO-UHFFFAOYSA-N
- SMILES: C1(N2C(N)=CC(C3C=CN=CC=3)=N2)=NC(C)=CC(=O)N1
2-(5-Amino-3-pyridin-4-yl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM503434-1g |
2-(5-Amino-3-(pyridin-4-yl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one |
1416348-71-4 | 97% | 1g |
$637 | 2023-02-02 |
2-(5-Amino-3-pyridin-4-yl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2-(5-Amino-3-pyridin-4-yl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one
Introduction to 2-(5-Amino-3-pyridin-4-yl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one (CAS No. 1416348-71-4)
2-(5-Amino-3-pyridin-4-yl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one, with the CAS number 1416348-71-4, is a promising compound in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidines and pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this molecule make it a valuable candidate for further research and development in various therapeutic areas.
The chemical structure of 2-(5-Amino-3-pyridin-4-yl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one consists of a pyrimidine ring fused with a pyrazole ring, substituted with an amino group and a methyl group. These functional groups contribute to the compound's pharmacological profile and its potential as a therapeutic agent. Recent studies have highlighted the importance of such hybrid molecules in enhancing the potency and selectivity of drug candidates.
In the context of medicinal chemistry, 2-(5-Amino-3-pyridin-4-yl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one has been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting key inflammatory mediators, such as cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.
Beyond its anti-inflammatory properties, 2-(5-Amino-3-pyridin-4-yl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one has also shown promise in antiviral research. Viral infections, particularly those caused by RNA viruses like influenza and SARS-CoV-2, pose significant global health challenges. Studies have demonstrated that this compound can inhibit viral replication by interfering with viral enzymes and pathways essential for viral replication. This dual functionality—anti-inflammatory and antiviral—makes it an attractive target for further investigation in the development of broad-spectrum antiviral agents.
In the realm of cancer research, 2-(5-Amino-3-pyridin-4-yl-pyrazol-1-yl)-6-methyl-3H-pyrimidin-4-one has been evaluated for its anticancer potential. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. Preclinical studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. Additionally, it has been found to inhibit angiogenesis, the process by which tumors form new blood vessels to support their growth. These findings suggest that 2-(5-Amino-3-pyridin-4-y-lpyrazol-l-y)-6-methyl -3H -pyrimidin -4 -one could be a valuable addition to the arsenal of anticancer drugs.
The pharmacokinetic properties of 2-(5-Amino -3 -pyridin -4 -yl -pyrazol -1 -yl) -6 -methyl -3H -pyrimidin -4 -one have also been studied to assess its suitability as a drug candidate. Pharmacokinetics involves understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. Preliminary data indicate that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.
Toxicity studies are crucial in drug development to ensure that a compound is safe for human use. Initial toxicity assessments of 2-(5-Amino -3 -pyridin -4 -yl -pyrazol -1 -yl) -6 -methyl -3H -pyrimidin -4 -one have shown that it has low toxicity at therapeutic doses. However, further extensive toxicity studies are necessary to fully evaluate its safety profile before it can be advanced to clinical trials.
Clinical trials are the next step in the drug development process after preclinical studies have demonstrated promising results. While no clinical trials have yet been initiated for 2-(5-Amino -3 -pyridin -4 -yl -pyrazol -1 -yl) -6-methyl – 3H – pyrimidin – 4 – one, preclinical data provide a strong foundation for its advancement into clinical testing. Clinical trials will be designed to evaluate the safety, efficacy, and optimal dosing regimens of this compound in human subjects.
In conclusion, 2-(5-Amino – 3 – pyridin – 4 – yl – pyrazol – 1 – yl) – 6 – methyl – 3H – pyrimidin – 4 – one (CAS No. 1416348–71–4) is a multifaceted compound with significant potential in various therapeutic areas. Its anti-inflammatory, antiviral, and anticancer properties make it an exciting candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound holds promise for addressing unmet medical needs and improving patient outcomes.
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